lithium 3-[(4-methoxybenzoyl)amino]propanoate

• IUPAC Name: lithium;3-[(4-methoxybenzoyl)amino]propanoate
• InChI: InChI=1S/C11H13NO4.Li/c1-16-9-4-2-8(3-5-9)11(15)12-7-6-10(13)14;/h2-5H,6-7H2,1H3,(H,12,15)(H,13,14);/q;+1/p-1
• InChI Key: LJVNLJPKXYVOQV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].COC1=CC=C(C=C1)C(=O)NCCC(=O)[O-]
• Molecular Formula: C11H12LiNO4
• Molecular Weight: 229.2 g/mol

Description

Lithium 3-[(4-methoxybenzoyl)amino]propanoate, also known as LiMBP, is a novel compound that has shown promising results in scientific research for its potential therapeutic applications.

Mechanism of Action

Lithium 3-[(4-methoxybenzoyl)amino]propanoate exerts its therapeutic effects through the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), which is involved in the pathogenesis of various diseases, including neurodegenerative disorders and cancer. lithium 3-[(4-methoxybenzoyl)amino]propanoate also activates the Wnt/β-catenin signaling pathway, which plays a crucial role in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
lithium 3-[(4-methoxybenzoyl)amino]propanoate has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of neurotrophic factors, which promote the growth and survival of neurons. lithium 3-[(4-methoxybenzoyl)amino]propanoate also modulates the levels of various neurotransmitters, including dopamine, serotonin, and glutamate, which play a crucial role in the regulation of mood, cognition, and behavior. In addition, lithium 3-[(4-methoxybenzoyl)amino]propanoate has been shown to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

Lithium 3-[(4-methoxybenzoyl)amino]propanoate has several advantages for lab experiments, including its stability, solubility, and low toxicity. It can be easily synthesized in large quantities, making it an ideal candidate for preclinical and clinical studies. However, lithium 3-[(4-methoxybenzoyl)amino]propanoate also has some limitations, including its poor bioavailability and limited tissue distribution, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for lithium 3-[(4-methoxybenzoyl)amino]propanoate research, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic and pharmacodynamic properties, and the evaluation of its therapeutic efficacy in various disease models. lithium 3-[(4-methoxybenzoyl)amino]propanoate may also have potential applications in other fields, including regenerative medicine and tissue engineering. Further research is needed to fully understand the therapeutic potential of lithium 3-[(4-methoxybenzoyl)amino]propanoate and its mechanism of action.
Conclusion:
In conclusion, lithium 3-[(4-methoxybenzoyl)amino]propanoate is a novel compound that has shown promising results in scientific research for its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of lithium 3-[(4-methoxybenzoyl)amino]propanoate and its mechanism of action.

Synthesis Methods

Lithium 3-[(4-methoxybenzoyl)amino]propanoate can be synthesized through a multistep process that involves the reaction of 4-methoxybenzoyl chloride with L-alanine, followed by the addition of lithium hydroxide. The resulting product is then purified using chromatography to obtain pure lithium 3-[(4-methoxybenzoyl)amino]propanoate.

Scientific Research Applications

Lithium 3-[(4-methoxybenzoyl)amino]propanoate has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and immunology. In neuroscience, lithium 3-[(4-methoxybenzoyl)amino]propanoate has shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In cancer research, lithium 3-[(4-methoxybenzoyl)amino]propanoate has been shown to inhibit the growth of cancer cells and induce apoptosis. In immunology, lithium 3-[(4-methoxybenzoyl)amino]propanoate has been shown to modulate the immune system and reduce inflammation.